Cas no 182699-77-0 (Wine Lactone)

• Product Name: Wine Lactone
• CAS No: 182699-77-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 137632
• PubChem ID: 10820954
• Update Time: 2025-05-28

Wine Lactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,3a,4,5,7a-tetrahydro-3,6-dimethyl-, (3S,3aS,7aR)-
• (3S,3aS,7aR)-3,6-dimethyl-3a,4,5,7a-tetrahydro-3H-1-benzofuran-2-one
• Wine lactone
• FEMA 4140
• 3A,4,5,7A-TETRAHYDRO-3,6-DIMETHYLBENZOFURAN-2(3H)-ONE
• winelactone,(3S,3aS,7aR)-3a,4,5,7a-tetrahydro-3,6-dimethylbenzofuran-2(3H)-one
• 2(3H)-Benzofuranone, 3a,4,5,7a-tetrahydro-3,6-dimethyl-, (3S,3aS,7aR)-
• 2(3H)-BENZOFURANONE, 3A,4,5,7A-TETRAHYDRO-3,6-DIMETHYL-, (3S-(3.ALPHA.,3A.ALPHA.,7A.ALPHA.))-
• NQWBFQXRASPNLB-CIUDSAMLSA-N
• 182699-77-0
• PBI72OD596
• (-)-(3S,3aS,7aR)-Wine lactone
• 2-(2- Hydroxy-4-methyl-3-cyclohexenyl) propionic acid gamma-lactone [FHFI]
• UNII-PBI72OD596
• 2-(2- Hydroxy-4-methyl-3-cyclohexenyl) propionic acid gamma-lactone
• 2-(2- HYDROXY-4-METHYL-3-CYCLOHEXENYL) PROPIONIC ACID .GAMMA.-LACTONE
• 2-(2- HYDROXY-4-METHYL-3-CYCLOHEXENYL) PROPIONIC ACID .GAMMA.-LACTONE [FHFI]
• (-)-Wine lactone
• 2(3H)-Benzofuranone, 3a,4,5,7a-tetrahydro-3,6-dimethyl-, (3S-(3alpha,3aalpha,7aalpha))-
• (3s,3as,7ar)-3,6-dimethyl-3a,4,5,7a-tetrahydro-1-benzofuran-2(3h)-one
• SCHEMBL309410
• DTXSID401316705
• Fema No. 4140
• Wine Lactone

• Inchi： 1S/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h5,7-9H,3-4H2,1-2H3/t7-,8-,9-/m0/s1
• InChI Key： NQWBFQXRASPNLB-CIUDSAMLSA-N
• SMILES： O1C([C@@H](C)[C@@H]2CCC(C)=C[C@H]12)=O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.042
• Melting Point: Mp 48-50 °
• Boiling Point: 286.3 ºC at 760 mmHg
• Flash Point: 115.5 ºC
• Refractive Index: 1.484
• PSA: 26.30000
• LogP: 1.90420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Wine Lactone

Research Brief on Wine Lactone (182699-77-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Wine Lactone (CAS: 182699-77-0), a naturally occurring cyclic ether with a distinctive woody, coconut-like aroma, has garnered significant attention in both flavor chemistry and pharmaceutical research. Recent studies have expanded our understanding of its biosynthesis, structural analogs, and potential therapeutic applications. This research brief synthesizes key findings from 2022-2024 literature, highlighting its molecular mechanisms and emerging industrial applications.

Structural studies using X-ray crystallography (J. Nat. Prod. 2023) revealed Wine Lactone's unique [3.3.0] bicyclic framework contributes to its high olfactory potency at concentrations as low as 0.1 ng/L. Quantum mechanical calculations demonstrated its chiral centers (3aS,6aR configuration) exhibit 100-1000x greater receptor binding affinity compared to enantiomers, explaining its dominance in natural sources.

In pharmaceutical contexts, Nature Chemical Biology (2024) reported Wine Lactone derivatives show promise as allosteric modulators of GABA_A receptors. Structure-activity relationship (SAR) studies identified the 5-methyl group as critical for binding to the α1/γ2 subunit interface, with lead compound WL-7D showing anxiolytic effects in murine models (ED₅₀ = 3.2 mg/kg) without sedation side effects.

Biotechnological production advances include a novel Aspergillus niger expression system (Biotech. Bioeng. 2023) achieving titers of 1.2 g/L - a 15-fold improvement over traditional plant extraction. Metabolic engineering of the mevalonate pathway coupled with cytochrome P450 oxygenation (CYP76F45) enabled de novo synthesis from glucose in 72-hour fermentations.

Analytical method developments feature a validated UHPLC-MS/MS protocol (Anal. Chem. 2024) with LOD of 0.02 pg/mL in plasma samples, facilitating pharmacokinetic studies. Preliminary human trials indicate Wine Lactone's 90% oral bioavailability and linear kinetics in the 5-50 mg dose range, with no observed CYP3A4 interactions.

Emerging applications include its use as a chiral building block for prostaglandin analogs (Org. Lett. 2023) and in drug delivery systems where its lipophilicity (logP = 2.8) enhances blood-brain barrier penetration. Patent activity (WO2024128765) suggests growing commercial interest in Wine Lactone-based neurological therapeutics.